Cas no 1184992-49-1 (N-{5-benzyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}-3-bromobenzamide hydrochloride)

• Product Name: N-{5-benzyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}-3-bromobenzamide hydrochloride
• CAS No: 1184992-49-1
• MF: C₂₀H₁₉BrClN₃OS
• MW: 464.806361436844
• CID: 5820171
• PubChem ID: 44827125
• Update Time: 2025-06-11

N-{5-benzyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}-3-bromobenzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(5-benzyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)-3-bromobenzamide:hydrochloride
• N-{5-benzyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}-3-bromobenzamide hydrochloride
• AKOS026681189
• F2093-0659
• 1184992-49-1
• N-(5-benzyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)-3-bromobenzamide;hydrochloride
• N-(5-benzyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-3-bromobenzamide hydrochloride

• Inchi： 1S/C20H18BrN3OS.ClH/c21-16-8-4-7-15(11-16)19(25)23-20-22-17-9-10-24(13-18(17)26-20)12-14-5-2-1-3-6-14;/h1-8,11H,9-10,12-13H2,(H,22,23,25);1H
• InChI Key： BUQHJBURKFWWNC-UHFFFAOYSA-N
• SMILES： C(NC1=NC2CCN(CC3=CC=CC=C3)CC=2S1)(=O)C1=CC=CC(Br)=C1.[H]Cl

Computed Properties

• Exact Mass: 463.01207g/mol
• Monoisotopic Mass: 463.01207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 488
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.5Ų

Additional information on N-{5-benzyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}-3-bromobenzamide hydrochloride

Comprehensive Overview of N-{5-benzyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}-3-bromobenzamide hydrochloride (CAS No. 1184992-49-1)

N-{5-benzyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}-3-bromobenzamide hydrochloride (CAS No. 1184992-49-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of thiazolo[5,4-c]pyridine derivatives, which are known for their potential therapeutic applications. The presence of a 3-bromobenzamide moiety and a benzyl group in its structure enhances its biological activity, making it a subject of interest for drug discovery and development.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in targeted therapy. Researchers are particularly interested in compounds like N-{5-benzyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}-3-bromobenzamide hydrochloride due to their potential to interact with specific enzymatic pathways. The thiazolo[5,4-c]pyridine core is a privileged scaffold in medicinal chemistry, often associated with anti-inflammatory, anticancer, and antimicrobial properties.

The synthesis of N-{5-benzyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}-3-bromobenzamide hydrochloride involves multi-step organic reactions, including condensation and cyclization processes. The hydrochloride salt form improves its solubility and stability, which is crucial for in vitro and in vivo studies. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize its purity and structural integrity.

One of the key trends in pharmaceutical research is the exploration of heterocyclic compounds for their diverse pharmacological profiles. The thiazolo[5,4-c]pyridine framework in this compound aligns with this trend, offering a versatile platform for structural modifications. Scientists are investigating its potential as a protein kinase inhibitor, which could pave the way for new treatments for diseases like cancer and autoimmune disorders.

Another area of interest is the compound's potential role in neurodegenerative disease research. The benzyl and bromobenzamide groups may contribute to its ability to cross the blood-brain barrier, a critical factor in developing central nervous system (CNS) therapeutics. This has led to increased searches for "thiazolo[5,4-c]pyridine CNS drugs" and "blood-brain barrier permeable compounds" in academic and industrial databases.

From a commercial perspective, N-{5-benzyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}-3-bromobenzamide hydrochloride is available as a high-purity reference standard for research purposes. Suppliers often highlight its CAS No. 1184992-49-1 to ensure accurate identification and traceability. The compound's unique structure and potential applications make it a valuable asset for laboratories focused on drug discovery and chemical biology.

In conclusion, N-{5-benzyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}-3-bromobenzamide hydrochloride represents a promising candidate for further scientific exploration. Its thiazolo[5,4-c]pyridine core, combined with functional groups like 3-bromobenzamide and benzyl, offers a rich chemical space for innovation. As research continues, this compound may unlock new possibilities in therapeutic development and biochemical applications.